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Compound of Interest

Compound Name:
2-(1-

Methylcyclobutyl)acetaldehyde

Cat. No.: B12339048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(1-Methylcyclobutyl)acetaldehyde is a cyclic aldehyde with the molecular formula C7H12O.

[1] Its structure consists of an acetaldehyde group attached to a cyclobutane ring, which is

substituted with a methyl group at the first position. This technical guide aims to provide a

comprehensive overview of the physical properties of this compound. However, it is important

to note that publicly available experimental data on this specific molecule is limited.

Core Physical Properties
A summary of the core physical properties for 2-(1-Methylcyclobutyl)acetaldehyde is

presented below. It is critical to understand that key quantitative parameters such as boiling

point, density, and refractive index are not readily available in published literature. The provided

data is based on information from chemical suppliers and databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12339048?utm_src=pdf-interest
https://www.benchchem.com/product/b12339048?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB14901919.htm
https://www.benchchem.com/product/b12339048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12339048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C7H12O [1][2]

Molecular Weight 112.16958 g/mol [1][2]

CAS Number 1849285-72-8 [1][2]

Boiling Point Data not available

Density Data not available

Refractive Index Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 2-(1-
Methylcyclobutyl)acetaldehyde are not available in the public domain. General synthetic

routes to similar cyclic aldehydes may involve the oxidation of the corresponding alcohol, 2-(1-

methylcyclobutyl)ethanol, or the reduction of a corresponding carboxylic acid or ester

derivative.

Characterization would typically involve standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to

confirm the chemical structure, including the connectivity of the methyl, cyclobutyl, and

acetaldehyde moieties.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,

confirming the elemental composition.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretch of the

aldehyde functional group.

Without specific literature, a detailed, citable experimental protocol cannot be provided.

Biological Activity and Signaling Pathways
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There is currently no publicly available information regarding the biological activity or any

associated signaling pathways of 2-(1-Methylcyclobutyl)acetaldehyde. Research into the

biological effects of this specific compound has not been published in accessible scientific

literature.

Logical Workflow for Characterization
In the absence of specific experimental data, a logical workflow for the characterization of a

newly synthesized batch of 2-(1-Methylcyclobutyl)acetaldehyde can be proposed. This

workflow outlines the necessary steps to confirm the identity and purity of the compound.
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Caption: Logical workflow for the synthesis, purification, and characterization of 2-(1-
Methylcyclobutyl)acetaldehyde.

Conclusion
This technical guide summarizes the currently available information on the physical properties

of 2-(1-Methylcyclobutyl)acetaldehyde. While the molecular formula and weight are

established, there is a notable absence of experimentally determined data for key physical

constants such as boiling point, density, and refractive index. Furthermore, detailed

experimental protocols for its synthesis and characterization, as well as any information on its

biological activity, are not found in the public domain. The provided workflow and general

characterization methods serve as a guide for researchers who may work with this compound

in the future. Further experimental investigation is required to fully elucidate the physical and

biological properties of 2-(1-Methylcyclobutyl)acetaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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